Cas no 25330-21-6 (1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-)
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-
- (1R,4S,4aR,8aS)-4-Isopropyl-1-methyl-6-methyleneoctahydro-1,4a(2H )-naphthalenediol
- Isocalamendiol
- 1,3,9-Trimethyl-3,9-dihydro-purin-2,6-dion
- 1,3,9-trimethyl-3,9-dihydro-purine-2,6-dione
- 1,3,9-Trimethylxanthine
- 1,9-Trimethylxanthine
- 2,6-Dihydroxy-1,3,9-trimethylpurine
- isocaffeine
- ISOCAFFIENE
- isocalamediol
- isocalamenediol
- Isocalomendiol
- [ "" ]
- Cadin-4(14)-ene-6,10-diol (8CI); (1R,4S,4aR,8aS)-Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-1,4a(2H)-naphthalenediol
- (1R,4S,4aR,8aS)-4-Isopropyl-1-methyl-6-methylenedecahydronaphthalene-1,4a-diol
- CHEMBL1165504
- 25330-21-6
- AKOS032962404
- (1R,4S,4aR,8aS)-1-methyl-6-methylidene-4-propan-2-yl-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1,4a-diol
- Q67879943
- FS-9659
- (1R,4S,4AR,8AS)-4-ISOPROPYL-1-METHYL-6-METHYLIDENE-HEXAHYDRO-2H-NAPHTHALENE-1,4A-DIOL
-
- Inchi: 1S/C15H26O2/c1-10(2)12-7-8-14(4,16)13-6-5-11(3)9-15(12,13)17/h10,12-13,16-17H,3,5-9H2,1-2,4H3/t12-,13-,14+,15+/m0/s1
- InChI Key: AHNGXHRYFGQWSL-BYNSBNAKSA-N
- SMILES: O[C@@]12CC(=C)CC[C@H]1[C@@](C)(CC[C@H]2C(C)C)O
Computed Properties
- Exact Mass: 238.19300
- Monoisotopic Mass: 238.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 2.4
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 342.2±42.0 °C at 760 mmHg
- Flash Point: 153.3±22.5 °C
- PSA: 40.46000
- LogP: 2.89080
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- Customs Data
- HS CODE:2906199090
- Customs Data:
China Customs Code:
2906199090Overview:
2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4268-25 mg |
Isocalamendiol |
25330-21-6 | 25mg |
¥378.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I34320-5mg |
(1R,4S,4aR,8aS)-4-Isopropyl-1-methyl-6-methyleneoctahydro-1,4a(2H )-naphthalenediol |
25330-21-6 | ,HPLC≥98% | 5mg |
¥4480.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4268-25 mg |
Isocalamendiol |
25330-21-6 | 98% | 25mg |
¥ 378 | 2023-07-11 | |
| TargetMol Chemicals | TN4268-25mg |
Isocalamendiol |
25330-21-6 | 98% | 25mg |
¥ 378 | 2023-09-15 | |
| A2B Chem LLC | AF65874-5mg |
(1R,8aα)-Decahydro-1-methyl-6-methylene-4β-isopropyl-1α,4aβ-naphthalenediol |
25330-21-6 | 98% | 5mg |
$2440.00 | 2024-04-20 |
1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-
Introduction to 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)- and Its Emerging Applications in Chemical Biology
The compound with the CAS no. 25330-21-6, known as 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-, represents a fascinating molecule with significant potential in the field of chemical biology. This tricyclic lactam derivative exhibits a complex stereochemical architecture, which has garnered interest for its pharmacological properties and structural novelty. The molecule's unique framework, featuring a naphthalene core modified by octahydro substitution patterns, positions it as a promising candidate for further investigation in drug discovery and molecular recognition studies.
Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. The stereochemistry of 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)--, particularly its chiral centers at positions 1, 4, 4a, and 8a, plays a crucial role in determining its biological activity. This has led to the exploration of enantiomerically pure forms for enhanced specificity in therapeutic applications.
In the realm of medicinal chemistry, the synthesis of this compound has been refined through multi-step organic transformations. The introduction of the octahydro moiety at the naphthalene core introduces conformational flexibility, which can be exploited to modulate binding affinity to biological receptors. This feature has been particularly appealing for the design of novel ligands targeting neurological disorders and inflammatory pathways.
Emerging research indicates that derivatives of 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)--, exhibit interesting pharmacokinetic profiles. Studies have shown that modifications at the methylene group and the isopropyl substituent can significantly influence metabolic stability and bioavailability. These findings are critical for optimizing lead compounds toward clinical translation.
The compound's structural motif also makes it a valuable scaffold for developing probes in biochemical assays. Its ability to interact with enzymes and proteins has been leveraged in high-throughput screening campaigns aimed at identifying new therapeutic agents. Furthermore, its rigid yet adaptable framework allows for the attachment of functional groups without compromising overall stability.
From a synthetic chemistry perspective, the preparation of 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)--, involves sophisticated methodologies such as asymmetric hydrogenation and catalytic epoxidation. These techniques have been instrumental in achieving high enantiomeric purity and yield. The development of novel catalytic systems has further streamlined its synthesis while maintaining stringent quality control measures.
The pharmacological evaluation of this compound has revealed promising results in preclinical models. Its interaction with cytochrome P450 enzymes suggests potential applications in metabolic disorders treatment. Additionally, preliminary data indicate that it may modulate pathways involved in neuroprotection and antioxidant defense mechanisms.
Future directions in research may explore the use of 1,4a(2H)-Naphthalenediol,Octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)--, as a building block for more complex molecules via combinatorial chemistry approaches. This strategy could accelerate the discovery of novel bioactive entities with tailored properties. The integration of machine learning algorithms into virtual screening processes may also enhance the identification of optimal derivatives for specific therapeutic indications.
The versatility of this compound underscores its importance as a chemical entity with broad applicability across multiple disciplines. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,the potential uses for CAS no. 25330-21-6 are likely to expand significantly。
25330-21-6 (1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1R,4S,4aR,8aS)-) Related Products
- 17023-62-0(alpha,alpha-dimethyl-4-methylenecyclohexanemethanol)
- 64373-81-5((+)-8alpha-Hydroxyelemol)
- 154524-44-4(4(15)-Cadinen-10-ol; (1α,6β,7β,10β)-form)
- 73839-11-9(1,4a-dimethyl-7-prop-1-en-2-yl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,8a-diol)
- 68127-21-9(4(15)-eudesmen-6alpha,11-diol)
- 151563-71-2((2alpha,4alpha)-11-Eudesmene-2,4-diol)
- 36061-11-7(5-desoxylongilobol)
- 30167-28-3(1,4a(2H)-Naphthalenediol,octahydro-1-methyl-6-methylene-4-(1-methylethyl)-, (1S,4S,4aR,8aS)-)
- 113540-91-3(1,4a(2H)-Naphthalenediol,octahydro-4,8a-dimethyl-6-(1-methylethenyl)-, (1S,4S,4aR,6R,8aS)-)
- 7299-42-5(2-(4-methylidenecyclohexyl)propan-2-ol)